molecular formula C5H12N2O2 B8446777 Monohydroxybutylurea

Monohydroxybutylurea

Cat. No.: B8446777
M. Wt: 132.16 g/mol
InChI Key: ANHWXVYLXIJYMY-UHFFFAOYSA-N
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Description

Monohydroxybutylurea is a useful research compound. Its molecular formula is C5H12N2O2 and its molecular weight is 132.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H12N2O2

Molecular Weight

132.16 g/mol

IUPAC Name

4-hydroxybutylurea

InChI

InChI=1S/C5H12N2O2/c6-5(9)7-3-1-2-4-8/h8H,1-4H2,(H3,6,7,9)

InChI Key

ANHWXVYLXIJYMY-UHFFFAOYSA-N

Canonical SMILES

C(CCO)CNC(=O)N

Origin of Product

United States

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A mixture of 6.0 g (0.1 mole) of urea and 9.8 g (0.11 mole) of 4-amino-1-butanol was heated at 130°-135° C. for 4 hours to form monohydroxybutylurea. Without isolation the reaction mixture was cooled to 70° C. and then 31.0 g (0.21 mole) of chloral was slowly added while the temperature was maintained below 80° C. using external cooling. The reaction mixture was vigorously stirred and heated at 80°-85° C. for 1 hour. On cooling 43 g of a viscous syrupy product was isolated.
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